Cas no 54410-87-6 (4-Pyrimidinamine, 2-(ethylthio)-5-methyl-)

4-Pyrimidinamine, 2-(ethylthio)-5-methyl- structure
54410-87-6 structure
Product Name:4-Pyrimidinamine, 2-(ethylthio)-5-methyl-
CAS No:54410-87-6
MF:C7H11N3S
MW:169.247339487076
CID:2195808
Update Time:2023-08-06

4-Pyrimidinamine, 2-(ethylthio)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethylthio)-5-methyl-4-pyrimidinamine
    • 4-Pyrimidinamine, 2-(ethylthio)-5-methyl-
    • RJSCZCQGOQBUIH-UHFFFAOYSA-N
    • 2-(Ethylsulfanyl)-5-methyl-4-pyrimidinylamine #
    • Inchi: 1S/C7H11N3S/c1-3-11-7-9-4-5(2)6(8)10-7/h4H,3H2,1-2H3,(H2,8,9,10)
    • InChI Key: RJSCZCQGOQBUIH-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NC=C(C)C(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Topological Polar Surface Area: 77.1
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